Cas no 929974-63-0 (3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene)

• Product Name: 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene
• CAS No: 929974-63-0
• MF: C₇H₄BrClN₂O₅
• MW: 311.474060058594
• MDL: MFCD08729236
• CID: 5233048
• PubChem ID: 16227673
• Update Time: 2025-10-23

3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene

• MDL： MFCD08729236
• Inchi： 1S/C7H4BrClN2O5/c1-16-7-4(10(12)13)2-3(9)6(5(7)8)11(14)15/h2H,1H3
• InChI Key： CLRRHFYLLKMFLL-UHFFFAOYSA-N
• SMILES： C1(Cl)=CC([N+]([O-])=O)=C(OC)C(Br)=C1[N+]([O-])=O

Additional information on 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene

Introduction to 3-Bromo-1-Chloro-4-Methoxy-2,5-Dinitrobenzene (CAS No. 929974-63-0)

3-Bromo-1-chloro-4-methoxy-2,5-dinitrobenzene (CAS No. 929974-63-0) is a multifunctional organic compound with a unique combination of halogen and nitro substituents. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. The presence of bromine, chlorine, methoxy, and dinitro groups imparts distinct chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The chemical structure of 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene is characterized by a benzene ring substituted with a bromine atom at the 3-position, a chlorine atom at the 1-position, a methoxy group at the 4-position, and two nitro groups at the 2 and 5 positions. This arrangement of substituents results in a highly reactive molecule with strong electron-withdrawing properties, which can be leveraged in various synthetic transformations.

In the realm of pharmaceutical research, 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene has shown promise as a building block for the synthesis of novel drug candidates. The halogen substituents provide opportunities for further functionalization through substitution reactions, while the nitro groups can be reduced to amino groups to form bioactive molecules. Recent studies have explored its use in the development of anti-cancer agents and antimicrobial compounds. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis of a series of derivatives from this compound that exhibited potent antitumor activity against various cancer cell lines.

Beyond pharmaceutical applications, 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene has also found utility in materials science. Its unique electronic properties make it an attractive candidate for the development of functional materials such as conductive polymers and organic semiconductors. Research in this area has focused on incorporating this compound into polymer backbones to enhance their electrical conductivity and stability. A notable example is the work conducted by scientists at the University of California, who synthesized a copolymer containing this compound that showed improved performance in organic photovoltaic devices.

The synthetic versatility of 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene is another key factor contributing to its importance in chemical research. Its reactivity can be fine-tuned by varying reaction conditions and catalysts, allowing for the selective formation of desired products. For instance, palladium-catalyzed cross-coupling reactions have been successfully employed to introduce various functional groups onto this molecule, expanding its range of applications. A recent publication in the Tetrahedron Letters detailed a highly efficient method for synthesizing substituted aryl ethers from this compound using palladium catalysts.

In addition to its synthetic applications, 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene has been studied for its potential environmental impact. While it is not classified as a hazardous substance under current regulations, researchers are investigating its biodegradability and environmental fate to ensure its safe use in industrial processes. Preliminary studies suggest that under certain conditions, this compound can be degraded by microorganisms present in soil and water systems.

The future prospects for 3-bromo-1-chloro-4-methoxy-2,5-dinitrobenzene are promising. Ongoing research aims to further explore its potential in drug discovery, materials science, and sustainable chemistry. Collaborative efforts between academic institutions and industry partners are expected to drive innovation and bring new applications to market. As our understanding of this compound continues to grow, it is likely to play an increasingly important role in advancing scientific knowledge and technological capabilities.